Cas no 619-20-5 (3-Ethylbenzoic acid)
3-Ethylbenzoic acid structure
Product Name:3-Ethylbenzoic acid
CAS No:619-20-5
MF:C9H10O2
MW:150.174502849579
MDL:MFCD00045851
CID:821122
PubChem ID:96207
Update Time:2024-12-09
3-Ethylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Ethylbenzoic acid
- 3-Aminomethyl-benzoicacid
- DTXSID40210924
- EN300-96749
- Benzoic acid, 3-ethyl-
- HXUSUAKIRZZMGP-UHFFFAOYSA-N
- UNII-NK9G60IQ0A
- SY108271
- NSC59887
- Q27284916
- AKOS006344685
- BS-17343
- 619-20-5
- CHEMBL98321
- A4977
- SCHEMBL46935
- NSC-59887
- 3-ethyl benzoic acid
- FT-0632590
- NSC 59887
- 3-Athyl-benzoesaure
- NK9G60IQ0A
- 3-Ethyl-benzoic acid
- 3-ETHYLBENZOICACID
- BROMO-ACETICACID2-FORMYL-PHENYLESTER
- CS-0152530
- MFCD00045851
- m-Ethylbenzoic Acid; NSC 59887
- AE-562/43286916
- DTXCID70133415
- DB-054021
-
- MDL： MFCD00045851
- Inchi： 1S/C9H10O2/c1-2-7-4-3-5-8(6-7)9(10)11/h3-6H,2H2,1H3,(H,10,11)
- InChI Key： HXUSUAKIRZZMGP-UHFFFAOYSA-N
- SMILES： OC(C1=CC=CC(=C1)CC)=O
Computed Properties
- Exact Mass: 150.06800
- Monoisotopic Mass: 150.06808
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 37.3
Experimental Properties
- Density: 1,042 g/cm3
- Melting Point: 47°C
- Boiling Point: 271.51°C (estimate)
- Flash Point: Not available
- Refractive Index: 1.5345
- Solubility: DMSO (Slightly), Methanol (Slightly)
- PSA: 37.30000
- LogP: 1.94720
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
3-Ethylbenzoic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
- Risk Phrases：R36/37/38
- Storage Condition：Refrigerator
3-Ethylbenzoic acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Ethylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 222858-250mg |
3-Ethylbenzoic acid |
619-20-5 | 95% | 250mg |
￡84.00 | 2022-03-01 | |
| Fluorochem | 222858-1g |
3-Ethylbenzoic acid |
619-20-5 | 95% | 1g |
￡206.00 | 2022-03-01 | |
| Fluorochem | 222858-5g |
3-Ethylbenzoic acid |
619-20-5 | 95% | 5g |
￡613.00 | 2022-03-01 | |
| Fluorochem | 222858-25g |
3-Ethylbenzoic acid |
619-20-5 | 95% | 25g |
￡1974.00 | 2022-03-01 | |
| TRC | E899765-1g |
3-Ethylbenzoic Acid |
619-20-5 | 1g |
$ 178.00 | 2023-09-07 | ||
| TRC | E899765-10g |
3-Ethylbenzoic Acid |
619-20-5 | 10g |
$ 1384.00 | 2023-09-07 | ||
| Alichem | A019064104-250mg |
3-Ethylbenzoic acid |
619-20-5 | 95% | 250mg |
$680.00 | 2023-09-01 | |
| Alichem | A019064104-500mg |
3-Ethylbenzoic acid |
619-20-5 | 95% | 500mg |
$980.00 | 2023-09-01 | |
| Alichem | A019064104-1g |
3-Ethylbenzoic acid |
619-20-5 | 95% | 1g |
$1685.00 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UC872-50mg |
3-Ethylbenzoic acid |
619-20-5 | 99% | 50mg |
269.0CNY | 2021-07-17 |
3-Ethylbenzoic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:619-20-5)3-Ethylbenzoic acid
Order Number:A868600
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:12
Price ($):400.0
Email:sales@amadischem.com
3-Ethylbenzoic acid Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:619-20-5)3-Ethylbenzoic acid
Purity:99%
Quantity:5g
Price ($):400.0